Cas no 1208908-32-0 (1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride)

1-(4-Methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride is a synthetic organic compound featuring a phenoxypropanolamine backbone with a substituted piperidine moiety. Its structural design combines a lipophilic aromatic group with a basic amine, enhancing its potential as an intermediate in pharmaceutical applications. The hydrochloride salt form improves solubility and stability, facilitating handling and formulation. This compound may exhibit adrenergic or other receptor-modulating properties due to its structural similarity to beta-blockers or related pharmacophores. Its defined stereochemistry and purity make it suitable for research in cardiovascular or neurological therapeutics. The presence of methyl substitutions on both the phenyl and piperidine rings may influence metabolic stability and selectivity in biological systems.

1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride structure

1208908-32-0 structure

Product Name:1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride

CAS No:1208908-32-0

MF:C₁₆H₂₆ClNO₂

MW:299.83614397049

CID:6239369

PubChem ID:18593214

Update Time:2025-11-02

1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride
- 1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
- 1-(3-methylpiperidin-1-yl)-3-(p-tolyloxy)propan-2-ol hydrochloride
- 1208908-32-0
- F3254-0054
- AKOS026683704
- Inchi： 1S/C16H25NO2.ClH/c1-13-5-7-16(8-6-13)19-12-15(18)11-17-9-3-4-14(2)10-17;/h5-8,14-15,18H,3-4,9-12H2,1-2H3;1H
- InChI Key： RSFMNIJRDSMTAM-UHFFFAOYSA-N
- SMILES： Cl.OC(COC1C=CC(C)=CC=1)CN1CCCC(C)C1

Computed Properties

Exact Mass: 299.1652068g/mol
Monoisotopic Mass: 299.1652068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 251
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7Å²

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Life Chemicals	F3254-0054-2μmol	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	2μl	$85.5	2023-04-26
Life Chemicals	F3254-0054-5μmol	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	5μl	$94.5	2023-04-26
Life Chemicals	F3254-0054-1mg	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	1mg	$81.0	2023-04-26
Life Chemicals	F3254-0054-2mg	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	2mg	$88.5	2023-04-26
Life Chemicals	F3254-0054-3mg	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	3mg	$94.5	2023-04-26
Life Chemicals	F3254-0054-4mg	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	4mg	$99.0	2023-04-26
Life Chemicals	F3254-0054-5mg	1-(4-methylphenoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride	1208908-32-0	90%+	5mg	$103.5	2023-04-26